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This guide provides researchers, scientists, and drug development professionals with a
comprehensive technical overview of Neogen's food allergen testing solutions. It details the
core technologies, data presentation, and experimental protocols for their primary testing
platforms.

Introduction to Neogen's Allergen Testing Portfolio

Undeclared allergens are a leading cause of food recalls, making robust allergen detection a
critical component of food safety programs.[1] Neogen offers a comprehensive suite of user-
friendly diagnostic Kits for the detection of a wide array of food allergens.[2][3] These solutions
are designed for accuracy and speed, enabling producers to monitor raw materials, finished
products, and production environments to prevent cross-contamination.[1][4] The primary
methodologies employed are Enzyme-Linked Immunosorbent Assays (ELISAS) for quantitative
analysis and Lateral Flow Devices (LFDs) for rapid, qualitative screening.

Core Technologies

Neogen's food allergen detection platforms are centered around immunoassay principles,
leveraging the high specificity of antibody-antigen interactions.
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Quantitative Analysis: Veratox® and BioKits® ELISA
Tests

For quantitative and semi-quantitative analysis, Neogen offers the Veratox® and BioKits®
product lines, which are sandwich ELISA (S-ELISA) tests. These microwell assays are
designed to provide precise, numerical measurements of allergen concentrations, typically in
parts per million (ppm). The Veratox® line is noted for its rapid time-to-result, often around 30
minutes after sample extraction. The BioKits® line also provides quantitative results with assay
times of approximately 90 minutes post-extraction.

A specialized line, Veratox® VIP, offers enhanced sensitivity for detecting very low levels of
allergens, particularly in highly processed or complex food matrices.

Qualitative Screening: Reveal® and Reveal® 3-D Lateral
Flow Devices

For rapid, on-site screening, Neogen provides the Reveal® and Reveal® 3-D lines of lateral
flow devices. These immunochromatographic strip tests are designed for the quick
determination of the presence of target allergens. The Reveal® 3-D tests are particularly
notable for their three-line readout, which includes a control line to confirm test functionality, a
test line to indicate the presence of the allergen, and an overload line to prevent false
negatives at high allergen concentrations. Results are typically available within 5 to 10 minutes
after sample extraction.

Data Presentation: Performance Specifications

The following tables summarize the quantitative performance data for a selection of Neogen's
Veratox® and Reveal® 3-D allergen test kits. This data is essential for researchers to select the
appropriate assay for their specific needs.

Veratox® ELISA Test Kits: Range of Quantitation and
Cross-Reactivity
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Allergen

Range of Quantitation

Known Cross-Reactivity
and/or Interferences

Almond

2.5 - 25 ppm total almond

Apple seed, sunflower seed,
and the pit/stone/seed of
common Prunus genus foods
(e.g., apricot, cherries,
nectarines, peaches, plums).
Interferences have been
identified with the
seed/stone/pit but not with the

seedless fruit flesh.

Casein

2.5 - 15 ppm non-fat dried milk

No significant cross-reactivity

reported.

Coconut

1.0 - 25 ppm coconut protein

Brazil nut, cashew, cherry pit,
hazelnut, oat, peach pit, poppy
seed, pumpkin seed, or
sunflower seed. Potentially
flax/linseed.

Crustacea

2.5 - 25 ppm crustacea

No identified cross-reactivity or
interference.

Egg

2.5 - 25 ppm whole dried egg

No identified cross-reactivity or

interference.

Gliadin

5 - 50 ppm gliadin

Detects gluten from wheat, rye,

and barley.

Gliadin R5

2.5 - 40 ppm gliadin

Detects gluten from wheat, rye,

and barley.

Hazelnut

2.5 - 25 ppm hazelnut

No significant cross-reactivity

reported.

Mustard

2.5 - 25 ppm mustard

No significant cross-reactivity

reported.

Peanut

2.5 - 25 ppm peanut

No significant cross-reactivity

reported.
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No significant cross-reactivity

Sesame 2.5 - 25 ppm sesame
reported.
No significant cross-reactivity
Soy 2.5 - 25 ppm soy
reported.
) ) ) No significant cross-reactivity
Total Milk 2.5 - 25 ppm non-fat dried milk

reported.

Reveal® 3-D Lateral Flow Devices: Limit of Detection

(LOD)

Limit of Detection (LOD) in

Limit of Detection (LOD)

Allergen . on Environmental
Rinse Water/Food
Surfaces
Almond 5 ppm 3-4ug/100 cm2
40 pu g/100 cm? (cooked prawn
Crustacea 5-10 ppm
extract)
Egg 5 ppm 10 p g/100 cmz
Gluten 5 ppm 5 p g/100 cm?
Hazelnut 5-10 ppm 10 p g/100 cmz
Peanut 5 ppm 3-4 1 9g/100 cm?
Sesame 5-10 ppm 5 u g/100 cm?
Soy 5 ppm 2 1L g/100 cm? (soy protein)
Total Milk 5 ppm 20 p g/100 cm2

Experimental Protocols

The following sections provide detailed methodologies for performing allergen analysis using

Neogen's core testing platforms.

Veratox® ELISA Assay: General Protocol
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This protocol outlines the general steps for a sandwich ELISA using a Veratox® kit. Specific
details may vary between kits for different allergens.

o Sample Preparation and Extraction:

o For solid samples, a representative portion is homogenized and extracted using the
provided extraction buffer. This often involves a heated water bath incubation to facilitate
protein solubilization.

o Liquid samples, such as rinse water, may be used directly or with minimal dilution in the
extraction buffer.

e Assay Procedure:
o Add controls and extracted samples to the transfer wells.

o Transfer a defined volume of the contents from the transfer wells to the antibody-coated
microwells. Incubate for a specified time to allow the allergen to bind to the capture
antibody.

o Wash the microwells multiple times with a wash buffer to remove unbound material.

o Add the enzyme-conjugated detector antibody to the microwells and incubate. This allows
the detector antibody to bind to the captured allergen.

o Wash the microwells again to remove any unbound conjugate.

o Add a substrate solution to the wells. The enzyme on the detector antibody will catalyze a
color change.

o After a final incubation, add a stop solution to halt the reaction.

[e]

Read the absorbance of each well using a microwell reader at the specified wavelength.
e Data Analysis:

o A standard curve is generated by plotting the absorbance values of the known standards
against their concentrations.
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o The concentration of the allergen in the samples is then determined by interpolating their
absorbance values on the standard curve.

Reveal® 3-D Lateral Flow Assay: General Protocol

This protocol describes the general workflow for using a Reveal® 3-D test strip.
o Sample Collection and Extraction:

o For environmental surfaces, a swab is used to collect the sample, which is then immersed
in an extraction buffer.

o For liquid samples like rinse water, a specified volume is added to the extraction buffer.
o The sample is then agitated to ensure thorough mixing and extraction of the allergen.
o Test Procedure:
o The Reveal® 3-D test device is dipped into the sample extract.
o The liquid migrates up the test strip via capillary action.
o The results are read visually after a short incubation period (typically 5-10 minutes).
e Interpretation of Results:

o Negative: A line appears at the control (C) position, but no line appears at the test (T)
position.

o Positive: Lines appear at both the control (C) and test (T) positions.

o High Positive/Overload: A line appears at the control (C) position, and the overload (O) line
may be faint or absent, while the test (T) line may also be faint or absent. This indicates a
high concentration of the allergen.

o Invalid: No line appears at the control (C) position.

Mandatory Visualizations
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The following diagrams illustrate the principles and workflows of Neogen's food allergen testing
technologies.
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Caption: Principle of the Sandwich ELISA used in Veratox® Kits.
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Caption: General workflow for Reveal® 3-D lateral flow devices.

Conclusion
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Neogen provides a robust and versatile portfolio of food allergen testing solutions that cater to
the diverse needs of the food industry and research sector. The quantitative ELISA platforms,
Veratox® and BioKits®, offer precise measurement of allergen levels, essential for validation
and compliance, while the rapid Reveal® and Reveal® 3-D lateral flow devices provide a quick
and effective means of on-site screening to prevent cross-contamination. This guide serves as
a foundational technical resource for professionals seeking to implement or understand
Neogen's allergen testing technologies. For specific applications and troubleshooting,
consultation with Neogen's technical support is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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